Cas no 844891-05-0 (3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride)

• Product name: 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride
• CAS No: 844891-05-0
• MF: C₁₁H₈NOSCl
• MW: 237.70532
• MDL: MFCD06659063
• CID: 716302
• PubChem ID: 2795381

3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-(2-methyl-4-thiazolyl)-
• 3-(2-Methyl thiazol-4-yl)-benzoyl chloride
• 3-(2-methyl-1,3-thiazol-4-yl)benzoyl chloride
• QC-6266
• SCHEMBL1020685
• 844891-05-0
• AKOS025117169
• 3-(2-Methylthiazol-4-yl)benzoylchloride
• DTXSID20383645
• FT-0765754
• MFCD06659063
• PS-10718
• 3-(2-methylthiazol-4-yl)benzoyl chloride
• DB-015236
• 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride

• MDL： MFCD06659063
• Inchi： InChI=1S/C11H8ClNOS/c1-7-13-10(6-15-7)8-3-2-4-9(5-8)11(12)14/h2-6H,1H3
• InChI Key： HPNXILHANJPJMT-UHFFFAOYSA-N
• SMILES： O=C(Cl)C1=CC=CC(C2=CSC(C)=N2)=C1

Computed Properties

• Exact Mass: 237.00200
• Monoisotopic Mass: 237.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.319
• Melting Point: 52-55
• Boiling Point: 379.5°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.609
• PSA: 58.20000
• LogP: 3.49750

3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride

3-(2-Methyl-1,3-thiazol-4-yl)benzoyl Chloride: A Comprehensive Overview

3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride (CAS No. 844891-05-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoyl chloride moiety and a 2-methyl-1,3-thiazole ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The benzoyl chloride functional group is known for its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The 2-methyl-1,3-thiazole ring, on the other hand, is a heterocyclic structure that is often found in biologically active compounds due to its ability to interact with various biological targets. Together, these features contribute to the compound's potential in drug discovery and development.

Recent studies have highlighted the importance of 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride in the synthesis of novel pharmaceutical agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of thiazole-based inhibitors targeting protein kinases. These inhibitors showed promising activity against various cancer cell lines, demonstrating the potential of 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride in oncology research.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the role of 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride in the development of anti-inflammatory drugs. The compound was used to synthesize a library of thiazole derivatives that exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This research underscores the versatility of 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride in addressing inflammatory diseases.

The synthetic accessibility and chemical stability of 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride make it an ideal choice for large-scale production and industrial applications. Its reactivity with various nucleophiles allows for the efficient synthesis of diverse compounds with tailored properties. Additionally, the compound's low toxicity and environmental compatibility further enhance its appeal as a building block in pharmaceutical and chemical industries.

From a safety perspective, 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride should be handled with care due to its reactivity as a chlorinating agent. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound. Despite these precautions, its benefits in terms of chemical reactivity and biological activity outweigh potential risks when used responsibly.

In conclusion, 3-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride (CAS No. 844891-05-0) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an indispensable tool for scientists working on drug discovery and development projects. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.